Dcp-LA

• Description: DCP-LA is a derivative of linoleic acid and a potent activator of PKCε.1 It activates PKCε with a greater than 7-fold stronger potency over PKCα, βI, βII, γ, δ, μ, η, and ζ in a cell-free assay. DCP-LA activates PKC in PC12 cells in a concentration-dependent manner, an effect that is blocked by the PCK inhibitor bisindolylmaleimide I and a PCKε-selective peptide inhibitor. It decreases intracellular levels of amyloid-β (Aβ) in Neuro2 neuroblastoma cells transfected with human APPSwe/PS1Δ9.2 DCP-LA also stimulates hippocampal glutamate release, striatal dopamine release, and hypothalamic serotonin release in rat brain slices in a PKC- and α7-containing nicotinic acetylcholine receptor-dependent manner. In vivo, DCP-LA (3 mg/kg, i.p.) prevents synaptic loss and amyloid plaque formation and decreases escape latency in the Morris water maze in the 5XFAD transgenic mouse model of Alzheimer's disease.; Selective PKCε activator that displays > 7-fold selectivity over other PKC isozymes. Stimulates glutamate release via presynaptic α7 nicotinic receptors on glutamatergic terminals in vitro and enhances cognition in vivo. Brain penetrant.
• CAS No.: 28399-31-7
• Product Name: Dcp-LA
• Molecular Formula: C20H36O2
• Molecular Weight: 308.5 g/mol
• IUPAC Name: 8-[2-[(2-pentylcyclopropyl)methyl]cyclopropyl]octanoic acid
• Standard InChI: InChI=1S/C20H36O2/c1-2-3-7-10-16-13-18(16)15-19-14-17(19)11-8-5-4-6-9-12-20(21)22/h16-19H,2-15H2,1H3,(H,21,22)
• Standard InChIKey: CONYTTFKIUJZOF-UHFFFAOYSA-N
• SMILES: CCCCCC1CC1CC2CC2CCCCCCCC(=O)O
• Canonical SMILES: CCCCCC1CC1CC2CC2CCCCCCCC(=O)O
• Synonyms: 8-(2-(2-pentyl-cyclopropylmethyl)cyclopropyl)octanoic acid; 8-DCP-LA; DCP-LA
• PubChem Compound: 9904718
• Last Modified: Sep 13 2023